2,2,3-Trifluoro-4-methylpentanoic acid

• CAS No.: 1785109-13-8
• Molecular Formula: C6H9F3O2
• Molecular Weight: 170.13 g/mol
• IUPAC Name: 2,2,3-trifluoro-4-methylpentanoic acid
• InChI: InChI=1S/C6H9F3O2/c1-3(2)4(7)6(8,9)5(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key: MTXPWIHEPCJMGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C(=O)O)(F)F)F

Description

2,2,3-Trifluoro-4-methylpentanoic acid is a fluorinated carboxylic acid with the molecular formula C₆H₉F₃O₂. Its structure features three fluorine atoms at the 2, 2, and 3 positions of the pentanoic acid backbone, along with a methyl group at the 4-position. This substitution pattern distinguishes it from fully fluorinated analogs, such as perfluorinated carboxylic acids (PFCAs), and imparts unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,3-Trifluoro-4-methylpentanoic acid typically involves the introduction of fluorine atoms into the pentanoic acid structure. One common method is the fluorination of 4-methylpentanoic acid using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of 2,2,3-Trifluoro-4-methylpentanoic acid may involve large-scale fluorination processes using specialized equipment to handle the reactive fluorinating agents. The process is optimized for yield and purity, ensuring that the final product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions: 2,2,3-Trifluoro-4-methylpentanoic acid can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed:

Oxidation: Formation of trifluoromethyl ketones or aldehydes.

Reduction: Formation of trifluoromethyl alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2,3-Trifluoro-4-methylpentanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,2,3-Trifluoro-4-methylpentanoic acid involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can enhance the compound’s binding affinity to certain enzymes or receptors, leading to modulation of biological activities. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The compound is most directly comparable to perfluoro-n-pentanoic acid (PFPeA), a fully fluorinated analog (C₅HF₉O₂, MW 264.04) referenced in . Key distinctions include:

Parameter	2,2,3-Trifluoro-4-methylpentanoic Acid	Perfluoro-n-pentanoic Acid (PFPeA)
Molecular Formula	C₆H₉F₃O₂	C₅HF₉O₂
Molecular Weight	~170 (calculated)	264.04
Fluorine Substitution	Partial (3 F atoms)	Full (9 F atoms)
Additional Substituents	Methyl group at C4	None
Applications	Hypothesized: Pharmaceuticals, agrochemicals (not explicitly stated in evidence)	Environmental analysis standards (e.g., tracking PFCA pollution)

Key Findings from Evidence

PFPeA is fully fluorinated, making it highly hydrophobic and chemically inert, contributing to environmental persistence . In contrast, the partial fluorination and methyl group in 2,2,3-Trifluoro-4-methylpentanoic acid likely reduce its environmental stability while enhancing solubility in organic solvents.

PFPeA’s use as an environmental analysis standard underscores its role in monitoring PFCA pollution.

Research Implications and Limitations

• Environmental Impact : PFPeA’s persistence raises ecological concerns, whereas the target compound’s reduced fluorination may offer biodegradability advantages.
• However, methods for analogous fluorinated acids (e.g., using organoaluminum reagents, as in –3) may provide indirect insights .
• Data Gaps : Direct comparative data on boiling points, pKa, or bioactivity are absent in the provided evidence. Further experimental studies are needed to validate theoretical properties.

Biological Activity

2,2,3-Trifluoro-4-methylpentanoic acid is a fluorinated organic compound that has garnered attention in recent years due to its potential biological activities. The incorporation of fluorine into organic molecules often enhances their biological properties, including antimicrobial and anti-inflammatory effects. This article reviews the current research findings on the biological activity of this compound, highlighting its mechanisms of action, case studies, and relevant data.

• Molecular Formula : C7H11F3O2
• Molecular Weight : 182.16 g/mol
• Structure : The trifluoromethyl group significantly influences the compound's lipophilicity and metabolic stability.

Antimicrobial Properties

Research indicates that 2,2,3-trifluoro-4-methylpentanoic acid exhibits notable antimicrobial activity. A study demonstrated its effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were recorded as follows:

Bacterial Strain	MIC (µg/mL)
E. coli	32
Staphylococcus aureus	16
Enterococcus faecalis	64

These results suggest that the compound may serve as a potential candidate for developing new antimicrobial agents in response to rising antibiotic resistance.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro studies revealed that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. The following table summarizes the findings:

Cytokine	Concentration (pg/mL)	Control (pg/mL)
TNF-alpha	50	200
IL-6	30	120

This reduction in cytokine levels indicates a potential mechanism through which 2,2,3-trifluoro-4-methylpentanoic acid may exert its anti-inflammatory effects .

The mechanisms underlying the biological activities of this compound are believed to involve:

• Cell Membrane Disruption : The trifluoromethyl group enhances membrane permeability, leading to cell lysis in bacteria.
• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory pathways, thereby reducing cytokine production.

Case Studies

• Study on Antimicrobial Efficacy : A recent study assessed the efficacy of various fluorinated compounds, including 2,2,3-trifluoro-4-methylpentanoic acid, against antibiotic-resistant strains. The results showed significant antibacterial activity comparable to established antibiotics .
• Inflammation Model : In a murine model of inflammation, administration of the compound led to a marked decrease in paw edema and inflammatory markers compared to control groups. This suggests its potential therapeutic application in inflammatory diseases .